molecular formula C16H40BrN4P B3285757 Tetrakis(diethylamino)phosphonium bromide CAS No. 81175-49-7

Tetrakis(diethylamino)phosphonium bromide

Cat. No. B3285757
CAS RN: 81175-49-7
M. Wt: 399.39 g/mol
InChI Key: GQSNYNMMDQPIDR-UHFFFAOYSA-M
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Description

Tetrakis(diethylamino)phosphonium bromide is a compound with the molecular formula C16H40BrN4P . It is a high-temperature phase-transfer catalyst and has been used in several high-temperature PTC halex reactions at 180 degrees Celsius for extended reaction times .


Molecular Structure Analysis

The molecular structure of Tetrakis(diethylamino)phosphonium bromide consists of 16 carbon atoms, 40 hydrogen atoms, 1 bromine atom, 4 nitrogen atoms, and 1 phosphorus atom . The exact structure is not provided in the search results.


Physical And Chemical Properties Analysis

Tetrakis(diethylamino)phosphonium bromide is a powder with a melting point of 245-246 degrees Celsius . It has a molecular weight of 399.4 . Other physical and chemical properties are not provided in the search results.

Scientific Research Applications

Electrolyte for Electrical Double-Layer Capacitors (EDLCs)

  • Results :
    • TDENPBr-based electrolytes exhibit promising performance in EDLCs, with good charge storage capacity and stability .

Base-Resistant Anion Exchange Membranes (AEMs)

Field: Polymer Chemistry and Membrane Technology

TDENPBr derivatives have shown exceptional base resistance, making them suitable for anion exchange membranes (AEMs) used in fuel cells and other applications. Here’s the breakdown:

  • Results :
    • TDENPBr-based AEMs exhibit excellent base resistance, making them suitable for use in fuel cells and other electrochemical devices .

Future Directions

Tetrakis(dialkylamino)phosphonium compounds, which are similar to Tetrakis(diethylamino)phosphonium bromide, have been used in the efficient synthesis of high-performance anion exchange membranes . This suggests potential future applications of Tetrakis(diethylamino)phosphonium bromide in the field of energy applications .

properties

IUPAC Name

tetrakis(diethylamino)phosphanium;bromide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H40N4P.BrH/c1-9-17(10-2)21(18(11-3)12-4,19(13-5)14-6)20(15-7)16-8;/h9-16H2,1-8H3;1H/q+1;/p-1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GQSNYNMMDQPIDR-UHFFFAOYSA-M
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC)[P+](N(CC)CC)(N(CC)CC)N(CC)CC.[Br-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H40BrN4P
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

399.39 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Tetrakis(diethylamino)phosphonium bromide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Tetrakis(diethylamino)phosphonium bromide
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Tetrakis(diethylamino)phosphonium bromide
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Tetrakis(diethylamino)phosphonium bromide
Reactant of Route 4
Tetrakis(diethylamino)phosphonium bromide
Reactant of Route 5
Tetrakis(diethylamino)phosphonium bromide
Reactant of Route 6
Tetrakis(diethylamino)phosphonium bromide

Citations

For This Compound
6
Citations
Y Liu, MO Fletcher, FR Fronczek - Acta Crystallographica Section C …, 2000 - scripts.iucr.org
The structure of the title compound, C16H40N4P+·Br−·0.5H2O or [P{N(C2H5)2}4]Br·0.5H2O, at 130 K has Z′ = 4 and is ionic, with Br not bonded to P. The P atoms are tetrahedral, with …
Number of citations: 7 scripts.iucr.org
D Wang, J Li, J Peng, Y Bai, G Lai - Phosphorus, Sulfur, and …, 2011 - Taylor & Francis
Eleven tetrakis(dialkylamino)phosphonium salts have been prepared and were used as “soft” catalyst supports for the hydrosilylation reaction of styrene with triethoxysilane catalyzed …
Number of citations: 5 www.tandfonline.com
GG Furin - CHEMISTRY FOR SUSTAINABLE DEVELOPMENT, 2007 - Citeseer
The complex of problems and directions is considered concerning an accelerated development of the methods for the synthesis of fluorine containing benzene derivatives through the …
Number of citations: 3 citeseerx.ist.psu.edu
W Sang - 2022 - search.proquest.com
A perfluoro (2, 3, 5, 6-tetrafluoroanilinium sulfate)(PF (TFA-H)) polymer was synthesized from Nafion TM through a free-radical coupling reaction. The PF (TFA-H) polymer employs TFA-…
Number of citations: 0 search.proquest.com
K Turner - 2000 - ACS Publications
This review covers 20 US patents published during the period from September first to mid-November 1999. Around 700 patents were published that were in the field of organic …
Number of citations: 0 pubs.acs.org
W Zhao, Y Li, H Zhang - FINE …, 2003 - EDITORIAL OFFICE OF FINE …
Number of citations: 1

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